Cas no 1603537-97-8 (methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate
• CAS No: 1603537-97-8
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 6234314
• PubChem ID: 114454341
• Update Time: 2025-10-29

methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate
• EN300-1965726
• 1603537-97-8

• Inchi： 1S/C9H8ClFO3/c1-14-9(13)8(12)5-2-6(10)4-7(11)3-5/h2-4,8,12H,1H3
• InChI Key： CCZGAZXPNSPWNL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C(=O)OC)O)F

Computed Properties

• Exact Mass: 218.0146000g/mol
• Monoisotopic Mass: 218.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate

Methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate (CAS No. 1603537-97-8): A Comprehensive Overview

Methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate (CAS No. 1603537-97-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both chloro and fluorine substituents, makes it particularly interesting for medicinal chemists exploring novel therapeutic agents.

The compound's primary significance lies in its role as a building block for more complex molecules. The presence of a hydroxyacetate moiety provides a versatile platform for further functionalization, enabling the creation of diverse pharmacophores. This flexibility is highly valued in drug design, where the ability to modify and optimize molecular structures is essential for achieving desired pharmacological effects.

In recent years, the demand for compounds with specific heteroatom substitutions has surged due to their potential in modulating biological pathways. The combination of chloro and fluorine atoms in Methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate aligns well with this trend, as these elements are known to enhance metabolic stability and binding affinity in drug candidates. Current research indicates that such modifications can lead to improved drug-like properties, including better solubility, reduced toxicity, and enhanced target specificity.

The pharmaceutical industry has been actively exploring derivatives of this compound for their potential therapeutic applications. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The precise positioning of the chloro and fluorine substituents allows for fine-tuning of the molecule's interactions with biological targets, making it a valuable asset in structure-activity relationship (SAR) studies.

Moreover, the growing interest in fluorinated compounds stems from their unique electronic properties and their ability to influence drug-receptor interactions. Fluorine atoms can alter the electronic distribution within a molecule, leading to changes in binding affinity and metabolic fate. This characteristic has been leveraged in the development of next-generation antiviral and antibacterial agents, where fluorine-containing scaffolds have shown remarkable efficacy.

The synthesis of Methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate involves multi-step organic transformations that highlight its synthetic complexity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently. These synthetic strategies not only showcase the compound's structural intricacies but also reflect the ongoing advancements in synthetic organic chemistry.

In academic research, this compound has been utilized as a model system to investigate novel reaction pathways and catalytic systems. Its versatile structure allows researchers to explore different chemical modifications and to develop innovative synthetic routes that could be applied to other complex molecules. Such studies contribute significantly to the broader field of organic chemistry and provide valuable insights into molecular construction principles.

The safety profile of Methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate is another critical aspect that has been thoroughly examined. As part of rigorous preclinical evaluations, researchers have assessed its stability under various conditions and its potential interactions with biological systems. These assessments are essential for ensuring that the compound behaves predictably when incorporated into larger molecular frameworks intended for therapeutic use.

The regulatory landscape also plays a significant role in shaping the development and application of this compound. Compliance with international standards ensures that it can be safely used in both research settings and industrial-scale production processes. This adherence to regulatory guidelines underscores the importance of meticulous characterization and quality control at every stage of development.

The future prospects for Methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate are promising, given its versatility as an intermediate in drug discovery. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to remain a cornerstone in the synthesis of innovative pharmaceuticals. Its unique structural features make it well-suited for addressing complex diseases that require highly specific molecular interactions.

In conclusion, Methyl 2-(3-chloro-5-fluorophenyl)-2-hydroxyacetate (CAS No. 1603537-97-8) represents a significant advancement in pharmaceutical chemistry. Its role as a key intermediate underscores its importance in developing next-generation therapeutics, particularly those targeting challenging diseases like cancer and neurodegenerative disorders. The ongoing research into this compound highlights its potential as a catalyst for innovation in drug discovery and development.